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Compound of Interest

Compound Name: Indole-3-carboxaldehyde-13C

CAS No.: 1093452-52-8

Cat. No.: B564791

Get Quote

Indole-3-carboxaldehyde is a naturally occurring metabolite of tryptophan and a versatile

scaffold in medicinal chemistry, known for its role in various biological pathways and as a

precursor for synthesizing more complex molecules.[1][2] The introduction of a stable isotope,

Carbon-13 (¹³C), into the Indole-3-carboxaldehyde structure does not significantly alter its

chemical reactivity or bulk physical properties but provides a powerful tool for quantitative

analysis.[3][4]

The primary utility of Indole-3-carboxaldehyde-¹³C lies in its application as an internal standard

for mass spectrometry (MS) and as a tracer in nuclear magnetic resonance (NMR) based

metabolic flux studies.[5][6] Its increased mass allows for clear differentiation from its

endogenous, unlabeled (¹²C) counterpart in biological matrices, enabling precise quantification

in complex samples—a cornerstone of modern pharmacokinetic and metabolomic research.[7]

Section 1: Core Physicochemical Properties
The macroscopic physical properties of Indole-3-carboxaldehyde-¹³C are virtually identical to

those of its unlabeled analogue. The substitution of ¹²C with ¹³C results in a negligible change in

intermolecular forces, hence properties like melting point, solubility, and appearance remain
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consistent. The most critical distinction is the molecular weight, which is fundamental to its use

in mass spectrometry.

Data Presentation: Summary of Physicochemical Properties

Property

Unlabeled
Indole-3-
carboxaldehyd
e

Indole-3-
carboxaldehyd
e-¹³C (Formyl-
¹³C)

Indole-3-
carboxaldehyd
e-¹³C₈

Source(s)

Synonyms

3-Formylindole,

Indole-3-

aldehyde

3-Formylindole-

¹³C
- [2][8]

CAS Number 487-89-8
1093452-52-8

(Representative)
- [6][8]

Chemical

Formula
C₉H₇NO ¹²C₈¹³CH₇NO ¹³C₈¹²CH₇NO [8][9]

Molecular Weight 145.16 g/mol 146.16 g/mol 153.10 g/mol [8][9]

Appearance

Off-white to

beige crystalline

powder

Off-white to

beige crystalline

powder

Off-white to

beige crystalline

powder

[10][11]

Melting Point 193-199 °C
193-199 °C

(Expected)

193-199 °C

(Expected)
[8][10][11]

Solubility

DMSO (Slightly),

Methanol

(Slightly)

DMSO (Slightly),

Methanol

(Slightly)

DMSO (Slightly),

Methanol

(Slightly)

[10]

Stability
Air sensitive,

Hygroscopic

Air sensitive,

Hygroscopic

Air sensitive,

Hygroscopic
[10]

Note: The exact molecular weight and formula for ¹³C-labeled variants depend on the number

and position of the ¹³C atoms.
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Section 2: Spectroscopic Signature and
Characterization
The true value and distinguishing features of Indole-3-carboxaldehyde-¹³C are revealed

through spectroscopic analysis. The ¹³C label serves as a unique probe, fundamentally altering

the output of mass spectrometry and NMR spectroscopy.

Mass Spectrometry (MS)
In MS, the ¹³C-labeled compound is chemically identical to the unlabeled analyte and therefore

exhibits the same chromatographic behavior (e.g., co-elution in LC-MS). However, it is easily

resolved by its mass-to-charge ratio (m/z). The molecular ion peak ([M+H]⁺) will be shifted by

+n, where 'n' is the number of ¹³C atoms incorporated. This mass difference is the cornerstone

of its use as an ideal internal standard for accurate quantification.[6]

Mandatory Visualization: Workflow for Identity Confirmation
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Caption: LC-MS workflow for verifying the identity and mass of Indole-3-carboxaldehyde-¹³C.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides definitive structural information and is the primary method to

confirm the position and extent of isotopic labeling.
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¹H NMR: The ¹H NMR spectrum is largely unaffected by ¹³C substitution. Minor changes may

appear as additional small couplings (¹J_CH, ²J_CH) between the ¹³C nucleus and adjacent

protons, but the chemical shifts remain the same.

¹³C NMR: This is the most informative technique. In a standard ¹³C NMR spectrum of

unlabeled Indole-3-carboxaldehyde, signals are observed for all nine carbon atoms at natural

abundance (~1.1%).[8][12] For a ¹³C-labeled sample, the signal corresponding to the

enriched carbon atom will be dramatically enhanced in intensity.[13] This provides

unambiguous confirmation of the labeling position. For example, if the aldehyde carbon is

labeled (¹³CHO), the signal around 185 ppm will be exceptionally intense compared to the

other carbon signals.[12][14]

Data Presentation: ¹³C NMR Chemical Shifts for Indole-3-carboxaldehyde (Data is for the

unlabeled compound in CDCl₃ and serves as a reference for identifying the labeled position)
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Carbon Position Chemical Shift (δ, ppm)
Expected Observation for
Labeled Compound

C=O (Aldehyde) ~185.3
Dramatically increased signal

intensity if labeled.

C3a ~136.8
Dramatically increased signal

intensity if labeled.

C2 ~135.8
Dramatically increased signal

intensity if labeled.

C7a ~124.4
Dramatically increased signal

intensity if labeled.

C5 ~123.0
Dramatically increased signal

intensity if labeled.

C6 ~121.9
Dramatically increased signal

intensity if labeled.

C4 ~120.6
Dramatically increased signal

intensity if labeled.

C3 ~118.4
Dramatically increased signal

intensity if labeled.

C7 ~111.7
Dramatically increased signal

intensity if labeled.

Source: Based on data from

supporting information for

Cu(II)- or Co(II)-Catalyzed

C(SP3)-H Oxidation.[12]

Section 3: Experimental Protocols & Best Practices
To ensure the integrity of research outcomes, rigorous validation of isotopically labeled

standards is paramount. The following protocols outline the standard procedures for

characterization and handling.
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Protocol: Purity and Identity Confirmation by LC-MS
Objective: To confirm the molecular weight and assess the chemical purity of Indole-3-

carboxaldehyde-¹³C.

Methodology:

Standard Preparation: Accurately weigh and dissolve the labeled compound in a suitable

solvent (e.g., methanol or DMSO) to create a 1 mg/mL stock solution. Prepare a working

solution at ~1 µg/mL in the initial mobile phase.

Chromatography:

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: Start at 5% B, ramp to 95% B over 5 minutes, hold for 1 minute, return to initial

conditions.

Flow Rate: 0.4 mL/min.

Injection Volume: 2 µL.

Mass Spectrometry:

Mode: Positive Electrospray Ionization (ESI+).

Scan Range: m/z 100-200.

Analysis: Extract the ion chromatogram for the expected [M+H]⁺ of the labeled compound

(e.g., m/z 147.06 for a single ¹³C label).

System Validation & Analysis:

Inject a solvent blank to ensure no system contamination.
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Inject an unlabeled standard of Indole-3-carboxaldehyde to determine its retention time

and confirm the expected mass (e.g., m/z 146.06).

Inject the ¹³C-labeled sample.

Expected Outcome: A sharp chromatographic peak should be observed at the same

retention time as the unlabeled standard. The mass spectrum for this peak should show a

base peak corresponding to the exact mass of the protonated ¹³C-labeled molecule. Purity is

estimated by the peak area percentage in the chromatogram.

Protocol: Handling and Storage
Causality: Indole-3-carboxaldehyde is noted to be sensitive to air and moisture.[10] Improper

storage can lead to degradation (e.g., oxidation of the aldehyde to a carboxylic acid),

compromising the integrity of the standard and leading to inaccurate quantification.

Procedure:

Receiving: Upon receipt, log the compound and store it immediately under the

recommended conditions, typically at -20°C.

Storage: Keep the container tightly sealed in a desiccator or under an inert atmosphere (e.g.,

argon or nitrogen) to protect from moisture and air. Store in a dark location to prevent

potential photodegradation.

Handling: For weighing, allow the container to equilibrate to room temperature before

opening to prevent condensation of moisture onto the compound. Handle quickly and reseal

the container promptly. Use in a well-ventilated area or fume hood.

Mandatory Visualization: Logic of Isotopic Labeling in Quantitative MS
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Caption: Principle of stable isotope dilution analysis for accurate quantification.

Conclusion
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Indole-3-carboxaldehyde-¹³C is a high-value analytical tool whose utility is defined by its mass

and spectroscopic properties rather than its bulk physical characteristics. While physically

indistinguishable from its natural counterpart, its unique signature in mass spectrometry and

NMR spectroscopy enables researchers to perform highly precise quantitative measurements

in complex biological systems. Adherence to rigorous characterization, handling, and storage

protocols is essential to maintain its integrity as a standard and ensure the generation of

trustworthy, reproducible data in drug development and metabolic research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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